molecular formula C13H13ClN2O4S B8386556 4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide

4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide

Cat. No.: B8386556
M. Wt: 328.77 g/mol
InChI Key: BJRDGFKZYUIHRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C13H13ClN2O4S and its molecular weight is 328.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13ClN2O4S

Molecular Weight

328.77 g/mol

IUPAC Name

4-chloro-N-(3,4-dimethoxyphenyl)pyridine-3-sulfonamide

InChI

InChI=1S/C13H13ClN2O4S/c1-19-11-4-3-9(7-12(11)20-2)16-21(17,18)13-8-15-6-5-10(13)14/h3-8,16H,1-2H3

InChI Key

BJRDGFKZYUIHRF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CN=C2)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-hydroxypyridine-3-sulfonic acid (5.0 g, 28.5 mmol), N,N-diisopropylethylamine (9.2 g, 71.3 mmol), phosphorus(V) oxychloride (10.9 g, 71.3 mmol) in 1,2-dichloroethane (50 mL) was heated at 90° C. for 45 min with TLC monitoring (hexane:EtOAc, 1:1). After cooling, the solution was added to 3,4-dimethoxyaniline (4.8 g, 31.0 mmol), N,N-diisopropylethylamine (7.35 g, 57.0 mmol) in 1,2-dichloroethane (50 mL) at −10° C. and the resulting mixture stirred for approximately 2 h at rt with TLC monitoring (hexane:EtOAc, 1:1). The mixture was then added to saturated aqueous NaHCO3 (200 mL), extracted with DCM (3×50 mL) and the combined organic layers dried over Na2SO4 and concentrated in vacuo. Purification by gradient column chromatography eluting with 0-20% EtOAc in hexane yielded the title compound (2.2 g, 6.69 mmol).
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200 mL
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